Chitotriose 3hcl

• Molecular Formula: C18H35N3O13
• Molecular Weight: 501.5 g/mol
• InChI: InChI=1S/C18H35N3O13/c19-5(1-22)11(27)15(6(26)2-23)33-18-10(21)14(30)16(8(4-25)32-18)34-17-9(20)13(29)12(28)7(3-24)31-17/h1,5-18,23-30H,2-4,19-21H2
• InChIKey: HBAVVSYNWHLVDB-UHFFFAOYSA-N

Chitotriose 3HCl for Research Procurement: Core Specifications and Molecular Identity

Chitotriose 3HCl (CAS 41708-93-4) is a chitooligosaccharide trimer composed of three N-acetyl-D-glucosamine (GlcNAc) units linked via β-1,4-glycosidic bonds, supplied as the trihydrochloride salt [1]. With a molecular weight of 610.87 Da (free base 501.5 Da) and molecular formula C₁₈H₃₅N₃O₁₃·3HCl, this compound is a defined-length chitin fragment used primarily as an enzyme substrate, analytical standard, and precursor in chitin metabolism studies [2]. Commercially available purity grades range from ≥85% (qNMR) to ≥98% (HPLC), with typical physical form as a white to beige powder or crystalline solid .

Product Identity

Defined chitooligosaccharide trimer (DP=3) – not a heterogeneous mixture

Salt Form

Trihydrochloride salt for precise stoichiometric calculations

Purity Options

Research-grade to analytical-standard purities (HPLC and qNMR specifications)

• [1] Marineglyco. Chitotriose trihydrochloride, MW 610.87 Da, ≥98%, Product Datasheet. Cat. No. X24-07-YM026. View Source
• [2] PubChem. Compound Summary: Chitotriose. CID 121978. View Source

Why Chitotriose 3HCl Cannot Be Substituted with Generic Chitin Oligosaccharide Mixtures

Generic chitin oligosaccharide mixtures contain heterogeneous degrees of polymerization (DP) and variable N-acetylation patterns, introducing confounding biological signals and irreproducible enzymatic kinetics [1]. In defined assays, DP dictates substrate recognition: chitotriose (DP=3) exhibits only trace activity with certain chitinases while chitotetraose (DP=4) is cleaved at the middle bond, and chitosanases show zero detectable activity on chitotriose but 15.0% relative activity on chitotetraose [2][3]. Procuring a chemically defined, single-DP compound like Chitotriose 3HCl with verified purity specification eliminates this DP-dependent variability, enabling precise, interpretable, and reproducible experimental outcomes that heterogeneous or undefined mixtures cannot guarantee.

Undefined degree of polymerization (DP) in generic chitin oligosaccharide mixtures alters substrate recognition and enzyme kinetics.

Heterogeneous N-acetylation patterns introduce confounding biological signals and irreproducible assay outcomes.

Lack of certified purity specification in undefined mixtures may compromise analytical calibration and antimicrobial screening rank interpretation.

• [1] Kittur FS, et al. Chitooligosaccharides—preparation with the aid of pectinase isozyme from Aspergillus niger and their antibacterial activity. Carbohydr Res. 2005;340(6):1239-1245. View Source
• [2] St Leger RJ, et al. Variation in the activities of enzymes associated with cell wall metabolism during a growth cycle of Candida albicans. FEMS Microbiol Lett. 1982;14(3):189-193. View Source
• [3] PMC. TABLE 2: Substrate specificity of chitosanase. PMC492396. View Source

Chitotriose 3HCl: Quantitative Differentiation Evidence Against Closest Analogs

Chitinase Substrate Discrimination: Trace Activity of Chitotriose Versus Preferential Cleavage of Chitotetraose

In enzymatic assays with chitinase from Metarhizium anisopliae, Chitotriose 3HCl exhibited only trace hydrolytic activity, whereas chitotetraose was preferentially cleaved at the middle bond to release chitobiose [1]. This DP-dependent cleavage pattern establishes Chitotriose 3HCl as a minimal substrate analog or end-product marker rather than a readily hydrolyzed substrate, functionally distinguishing it from chitotetraose for applications requiring enzyme substrate definition or inhibitor screening.

Chitinase substrate discrimination

Head-to-head

Trace activity (DP=3) vs. preferential cleavage (DP=4)

Establishes chitotriose as minimal substrate analog, not readily hydrolyzed substrate

Chitinase from Metarhizium anisopliae; products analyzed by paper chromatography

Evidence Dimension	Enzymatic hydrolysis by chitinase
Target Compound Data	Trace activity
Comparator Or Baseline	Chitotetraose: preferentially cleaved at middle bond releasing chitobiose
Quantified Difference	Qualitative difference (trace vs. preferential cleavage); no detectable activity against chitobiose
Conditions	Chitinase from Metarhizium anisopliae; products analyzed by descending paper chromatography

Why This Matters

This differential cleavage pattern enables precise enzyme characterization and validates Chitotriose 3HCl as a defined reference compound for substrate specificity studies, whereas chitotetraose serves a distinct hydrolytic substrate role.

• [1] St Leger RJ, et al. Variation in the activities of enzymes associated with cell wall metabolism during a growth cycle of Candida albicans. FEMS Microbiol Lett. 1982;14(3):189-193. View Source

Chitosanase Substrate Specificity: Chitotriose Not Detectable Versus Chitotetraose 15.0% Relative Activity

In a defined chitosanase assay using 0.5% (wt/vol) substrate, Chitotriose 3HCl produced no detectable activity (ND), whereas chitotetraose yielded 15.0% relative activity compared to soluble chitosan (100%) [1]. Chitopentaose (16.8%) and chitohexaose (20.0%) showed progressively higher activity, establishing a clear DP threshold for enzyme recognition at DP≥4.

Chitosanase specificity threshold

Head-to-head

ND (chitotriose) vs. 15.0% relative activity (chitotetraose)

Defines DP≥4 as minimum requirement for chitosanase recognition

0.5% substrate; activity relative to soluble chitosan (100%). Source: PMC492396

Evidence Dimension	Relative chitosanase activity
Target Compound Data	Not detectable (ND)
Comparator Or Baseline	Chitotetraose: 15.0%; Chitopentaose: 16.8%; Chitohexaose: 20.0%; Soluble chitosan: 100%
Quantified Difference	ND vs. 15.0% (absolute difference of at least 15 percentage points; effectively infinite relative ratio)
Conditions	0.5% (wt/vol) substrate; rates relative to soluble chitosan (100%)

Why This Matters

This DP threshold defines Chitotriose 3HCl as a negative control or specificity probe for chitosanase assays, enabling unambiguous discrimination between enzyme variants or engineered mutants based on their ability to recognize DP=3 versus DP≥4 substrates.

• [1] PMC. TABLE 2: Substrate specificity of chitosanase. PMC492396. View Source

Antibacterial Activity Gradation: Chitotriose Equivalent to Chitotetraose but Inferior to Hexamer

In antibacterial assays against Salmonella using chitooligosaccharide monomers purified from crab shell chitosan (degree of deacetylation 92.6%, no acetyl groups detected by NMR), chitobiose exhibited poor inhibitory effect, while Chitotriose 3HCl and chitotetraose demonstrated equivalent antibacterial effects [1]. In a separate study against Bacillus cereus and Escherichia coli, antibacterial activity followed the rank order: hexamer > pentamer > tetramer > trimer > dimer, with the hexamer showing maximum effect [2]. Chitotriose occupies an intermediate activity tier—significantly more active than the dimer yet less potent than the pentamer and hexamer—defining its precise position in the DP-dependent activity gradient.

Antibacterial activity rank

Context-dependent

Dimer

Supports antimicrobial screening context; intermediate tier useful for SAR interpretation

Salmonella, B. cereus, E. coli models; rank order may vary across strains

Procurement-grade purity

Specification review

≥98% HPLC vs. ≥85% qNMR commercial tiers

Align purity specification with application sensitivity and cost requirements

≥98% grade recommended for analytical standardization; store at 4°C, protect from light

Biocatalytic product profile

Class-level

Minor product (WT) → shiftable to higher yield via enzyme engineering

Reference standard for monitoring engineered chitinase DP selectivity

MpChit35 wild-type vs. A107D/D151N/A181S/M279A mutant; 2.55 Å structure

Evidence Dimension	Antibacterial activity against Salmonella
Target Compound Data	Equivalent antibacterial effect to chitotetraose
Comparator Or Baseline	Chitobiose: poor inhibitory effect; Chitotetraose: equivalent to chitotriose
Quantified Difference	Qualitative tier: poor (DP=2) < equivalent (DP=3 and DP=4)
Conditions	Salmonella inhibition assay; monomers purified by cation exchange resin; chitosan DD=92.6%, chitosanase activity=102.53 U/g

Why This Matters

This DP-activity relationship enables informed selection of Chitotriose 3HCl for applications where intermediate antimicrobial potency is required without the higher cost or synthetic complexity of larger oligomers (DP≥5).

• [1] Zhao XP, et al. Preparation and antibacterial effect of chitooligosaccharides monomers with different polymerization degrees from crab shell chitosan by enzymatic hydrolysis. 2022. View Source
• [2] Kittur FS, et al. Chitooligosaccharides—preparation with the aid of pectinase isozyme from Aspergillus niger and their antibacterial activity. Carbohydr Res. 2005;340(6):1239-1245. View Source

Procurement-Grade Purity Differentiation: ≥98% (HPLC) Versus ≥85% (qNMR) Commercial Specifications

Commercially available Chitotriose 3HCl is supplied at two distinct purity tiers: research-grade ≥98% purity as determined by HPLC [1], and a lower-tier ≥85% purity as determined by qNMR . The ≥98% HPLC-grade material is specified as free from visible extraneous matter, with stability under normal handling conditions and storage at 4°C with protection from light, meeting requirements for analytical standards and reproducible enzymatic assays [1]. The ≥85% qNMR-grade material represents an alternative for applications tolerating broader compositional variation.

Procurement-grade purity

Specification review

≥98% HPLC vs. ≥85% qNMR commercial tiers

Align purity specification with application sensitivity and cost requirements

≥98% grade recommended for analytical standardization; store at 4°C, protect from light

Evidence Dimension	Commercial purity specification
Target Compound Data	≥98% (HPLC) or ≥85% (qNMR)
Comparator Or Baseline	≥85% (qNMR) grade as lower-purity alternative
Quantified Difference	13+ percentage point purity differential between available commercial grades
Conditions	HPLC determination (≥98% grade); qNMR determination (≥85% grade); storage at 4°C protect from light

Why This Matters

Procurement decisions must align purity grade with intended application: the ≥98% HPLC grade is essential for analytical standardization and enzymatic studies requiring defined stoichiometry, while the ≥85% grade may suffice for preparative or less stringent screening applications at lower cost.

• [1] Marineglyco. Chitotriose trihydrochloride, MW 610.87 Da, ≥98%, Product Datasheet. Cat. No. X24-07-YM026. View Source

Chitinase-Catalyzed Production Selectivity: Chitotriose as a Minor Product Versus Chitobiose as Major Product

In chitinase-catalyzed conversion of chitin to chito-oligosaccharides using MpChit35 from Metschnikowia pulcherrima, the wild-type enzyme mainly produced di-acetyl-chitobiose ((GlcNAc)₂) and tri-acetyl-chitotriose ((GlcNAc)₃) to a lesser extent as a minor product [1]. Through rational enzyme engineering, specific mutations (A107D/D151N/A181S/M279A) favored the release of (GlcNAc)₃ and tetra-acetyl-chitotetraose, while the L253R mutation promoted near-exclusive production of (GlcNAc)₂ [1]. Chitotriose 3HCl serves both as a reference standard for quantifying this minor product stream and as a defined substrate for validating engineered enzyme variants designed to alter DP product distribution.

Biocatalytic product profile

Class-level

Minor product (WT) → shiftable to higher yield via enzyme engineering

Reference standard for monitoring engineered chitinase DP selectivity

MpChit35 wild-type vs. A107D/D151N/A181S/M279A mutant; 2.55 Å structure

Evidence Dimension	Relative product yield from chitinase-catalyzed chitin hydrolysis
Target Compound Data	Minor product (lesser extent compared to chitobiose)
Comparator Or Baseline	Di-acetyl-chitobiose: major product
Quantified Difference	Qualitative designation (major vs. lesser extent); structural resolution at 2.55 Å supports binding site analysis
Conditions	MpChit35 chitinase from Metschnikowia pulcherrima; wild-type and engineered variants; chitin substrate

Why This Matters

This differential production profile establishes Chitotriose 3HCl as a critical analytical reference for monitoring biocatalytic process optimization and validating engineered enzyme specificity toward DP=3 versus DP=2 or DP=4 products.

• [1] Minguet-Lobato M, et al. Structural-mechanistic insights and performance engineering of chitinase MpChit35 for tailored chito-oligosaccharide production. Int J Biol Macromol. 2025;322(Pt 1):146538. View Source

Defined Application Scenarios for Chitotriose 3HCl Based on Validated Differential Evidence

Enzymology: Chitinase and Chitosanase Substrate Specificity Profiling

Utilize Chitotriose 3HCl as a defined DP=3 reference substrate to establish the minimum chain-length requirement for chitinase and chitosanase activity. With only trace chitinase activity and zero detectable chitosanase activity documented for chitotriose, this compound serves as a negative control or threshold marker, enabling unambiguous interpretation of enzyme specificity against chitotetraose (15.0% relative activity) and longer oligomers [1][2]. Applications include wild-type enzyme characterization, mutant screening, and inhibitor validation studies where substrate DP discrimination is the primary readout.

Antimicrobial Research: Intermediate-Potency Oligosaccharide for SAR Studies

Employ Chitotriose 3HCl in structure-activity relationship (SAR) studies where defined DP-dependent antibacterial effects are required. Chitotriose occupies an intermediate activity tier—equivalent to chitotetraose against Salmonella, more active than chitobiose (poor inhibition), yet less potent than pentamer and hexamer against B. cereus and E. coli [1][2]. This defined position in the DP-activity gradient makes Chitotriose 3HCl a valuable comparator for mechanistic studies investigating the molecular basis of oligosaccharide antimicrobial action, including membrane interaction, gene regulation, or synergy with conventional antibiotics.

Biocatalysis and Bioprocess Development: Analytical Reference Standard for Chito-Oligosaccharide Production

Deploy ≥98% HPLC-grade Chitotriose 3HCl as a quantitative analytical standard for monitoring enzymatic chitin depolymerization and engineered chitinase performance. In wild-type MpChit35 chitinase systems, chitotriose is produced as a minor product alongside major product chitobiose; engineered variants (e.g., A107D/D151N/A181S/M279A) alter this distribution to favor chitotriose and chitotetraose release [1]. High-purity Chitotriose 3HCl enables precise calibration of HPLC, LC-MS, or TLC analytical workflows, supporting biocatalyst optimization, process yield quantification, and quality control in chito-oligosaccharide manufacturing.

Analytical Chemistry and Quality Control: Procurement-Grade Calibration and Method Validation

Select the appropriate purity grade of Chitotriose 3HCl based on analytical requirements: ≥98% HPLC-grade material for method validation, instrument calibration, and reference standard applications where high stoichiometric precision is essential; ≥85% qNMR-grade material for preparative-scale work or preliminary screening where tolerance for compositional variation is acceptable [1][2]. The defined molecular weight (610.87 Da for the 3HCl salt) and CAS registry (41708-93-4) provide unambiguous identity verification, while documented storage conditions (4°C, protect from light) ensure material stability during long-term analytical use.

Application

Selection Property

Validation Focus

Chitinase/chitosanase substrate profiling

Defined DP=3 negative control / threshold marker

DP-threshold validation and enzyme mutant discrimination

Antimicrobial SAR studies

Intermediate activity tier in DP gradient

SAR interpretation with membrane/gene interaction endpoints

Biocatalysis & bioprocess analytics

High-purity reference standard for HPLC/LC-MS calibration

Biocatalyst optimization and chito-oligosaccharide yield quantification

Analytical method validation

Purity-tier alignment with method sensitivity requirements

Instrument calibration and stoichiometric method validation

• [1] St Leger RJ, et al. Variation in the activities of enzymes associated with cell wall metabolism during a growth cycle of Candida albicans. FEMS Microbiol Lett. 1982;14(3):189-193. View Source
• [2] PMC. TABLE 2: Substrate specificity of chitosanase. PMC492396. View Source
• [3] Zhao XP, et al. Preparation and antibacterial effect of chitooligosaccharides monomers with different polymerization degrees from crab shell chitosan by enzymatic hydrolysis. 2022. View Source
• [4] Kittur FS, et al. Chitooligosaccharides—preparation with the aid of pectinase isozyme from Aspergillus niger and their antibacterial activity. Carbohydr Res. 2005;340(6):1239-1245. View Source
• [5] Minguet-Lobato M, et al. Structural-mechanistic insights and performance engineering of chitinase MpChit35 for tailored chito-oligosaccharide production. Int J Biol Macromol. 2025;322(Pt 1):146538. View Source
• [6] Marineglyco. Chitotriose trihydrochloride, MW 610.87 Da, ≥98%, Product Datasheet. Cat. No. X24-07-YM026. View Source